1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(o-tolyl)propan-1-one

• IUPAC Name: 3-(2-methylphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C21H22N4O/c1-16-7-5-6-8-17(16)11-12-21(26)24-13-19(14-24)25-15-20(22-23-25)18-9-3-2-4-10-18/h2-10,15,19H,11-14H2,1H3
• InChI Key: WEWUXBXCXFVYQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)N2CC(C2)N3C=C(N=N3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O
• Molecular Weight: 346.4 g/mol

Description

1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(o-tolyl)propan-1-one, also known as PTZTP, is a chemical compound that has been the subject of scientific research due to its potential applications in medicinal chemistry. It is a member of the triazole family of compounds, which have been found to exhibit a range of biological activities, including antifungal, antibacterial, and anticancer properties.

Scientific Research Applications

Anti-tubercular Activity

Research by Thomas, George, and Harindran (2014) explored azetidinone derivatives with 1,2,4-triazole for anti-tubercular activity. They designed and synthesized novel azetidinone analogues, evaluating their effectiveness against Mycobacterium tuberculosis H37RV strain. Their findings indicated that specific analogues exhibited good anti-tubercular activity, pointing to the potential of azetidinone derivatives in tuberculosis treatment (Thomas, George, & Harindran, 2014).

Antimicrobial and Antifungal Activities

Saundane and Walmik (2013) investigated azetidinone and thiazolidinone moieties linked to the indole nucleus for their antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities. Their synthesized compounds showed promising antimicrobial and antifungal properties against a range of pathogens, suggesting these derivatives could serve as effective agents in combating microbial infections (Saundane & Walmik, 2013).

Herbicidal Activity

Jin et al. (2015) focused on synthesizing 1-(diethoxyphosphoryl)-3-(4-ones-1H-1,2,3-triazol-1-yl)propan-2-yl carboxylic esters as potential herbicides. Their compounds demonstrated moderate to good herbicidal activities, particularly against barnyard grass in pot experiments. This work underscores the utility of such compounds in agricultural settings, offering a basis for the development of new herbicides (Jin et al., 2015).

Luminescent Properties for Biomarkers

Pelizaro et al. (2019) evaluated the acute toxicity and cytotoxicity of fluorescent markers derived from industrial waste, including a compound similar in structural complexity to the specified azetidinone derivative. Their findings suggest these compounds exhibit low toxicity and can be safely used as fluorescent markers for biodiesel quality monitoring, contributing to environmental health and green chemistry practices (Pelizaro et al., 2019).